Cas no 72621-20-6 ([1,1'-Biphenyl]-4-ol, 4'-(dodecyloxy)-)
72621-20-6 structure
Product Name:[1,1'-Biphenyl]-4-ol, 4'-(dodecyloxy)-
CAS No:72621-20-6
MF:C24H34O2
MW:354.525567531586
CID:543638
PubChem ID:10760628
Update Time:2025-04-19
[1,1'-Biphenyl]-4-ol, 4'-(dodecyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-4-ol, 4'-(dodecyloxy)-
- 4-(4-dodecoxyphenyl)phenol
- DTXSID90444550
- 72621-20-6
- 4-dodecyloxy-4'-hydroxybiphenyl
- 4'-Dodecyloxy-biphenyl-4-ol
- SCHEMBL9225728
-
- Inchi: 1S/C24H34O2/c1-2-3-4-5-6-7-8-9-10-11-20-26-24-18-14-22(15-19-24)21-12-16-23(25)17-13-21/h12-19,25H,2-11,20H2,1H3
- InChI Key: LXYUOKHJMJQXCP-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C2C=CC(=CC=2)O)=CC=1)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 354.25602
- Monoisotopic Mass: 354.255880323g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 13
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.9
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.46
[1,1'-Biphenyl]-4-ol, 4'-(dodecyloxy)- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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